Cas no 2229279-15-4 (3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229279-15-4
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 6536599
• PubChem ID: 165798003
• Update Time: 2025-06-08

3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine
• EN300-1970477
• 2229279-15-4

• Inchi： 1S/C8H9ClF2N2/c9-7-3-1-2-5(13-7)4-6(12)8(10)11/h1-3,6,8H,4,12H2
• InChI Key： YEZHAAWUINQGJR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(C(F)F)N)=N1

Computed Properties

• Exact Mass: 206.0422323g/mol
• Monoisotopic Mass: 206.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine

Research Briefing on 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine (CAS: 2229279-15-4)

3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine (CAS: 2229279-15-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorinated amine structure and chloropyridine moiety, has shown promising potential in various therapeutic applications, particularly in the development of agrochemicals and central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine involves a multi-step process that includes the introduction of the difluoromethyl group and subsequent coupling with 6-chloropyridine derivatives. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. Recent publications highlight the optimization of these synthetic routes to improve yield and scalability, which is critical for its potential industrial applications.

Pharmacological evaluations of 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine have revealed its efficacy as a modulator of nicotinic acetylcholine receptors (nAChRs), a property that underscores its potential in neuropharmacology. In vitro studies using neuronal cell lines have demonstrated its ability to selectively bind to specific nAChR subtypes, suggesting its utility in treating neurological disorders such as Alzheimer's disease and schizophrenia. Additionally, its agrochemical applications have been explored, with studies indicating its effectiveness as an insecticide due to its action on insect nAChRs.

Recent preclinical studies have further investigated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have shown that 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine exhibits favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, challenges such as potential off-target effects and toxicity profiles remain areas of active research, necessitating further in vivo studies to ensure its safety and efficacy.

In conclusion, 3-(6-chloropyridin-2-yl)-1,1-difluoropropan-2-amine represents a promising candidate in both pharmaceutical and agrochemical research. Its unique chemical structure and biological activity make it a valuable subject for ongoing and future studies. Continued research efforts are expected to elucidate its full therapeutic potential and address existing challenges, paving the way for its eventual clinical or commercial application. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical sectors.